Cas no 34041-09-3 (Hexanoic acid,2-ethyl-, molybdenum salt (1:?))

• Product Name: Hexanoic acid,2-ethyl-, molybdenum salt (1:?)
• CAS No: 34041-09-3
• MF: C₈H₁₆MoO₂
• MW: 240.151445388794
• MDL: MFCD01631280
• CID: 307782
• PubChem ID: 73555739
• Update Time: 2025-06-03

Hexanoic acid,2-ethyl-, molybdenum salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-, molybdenum salt (1:?)
• 2-Ethylhexanoic acid, molybdenum salt
• hexanoate, 2-ethyl-, molybdenum salt (1:1)
• Hexanoic acid, 2-ethyl-, molybdenum salt
• Molybdenum 2-ethylhexanoate
• 2-ethyl-hexanoic aci molybdenum salt
• CS-0506063
• 34041-09-3
• DTXSID80955605
• 2-Ethylhexanoic acid--molybdenum (1/1)
• 2-ethylhexanoic acid molybdenum
• SCHEMBL268183
• Hexanoic acid,2-ethyl-,molybdenum salt
• Molybdenum(IV) 2-ethylhexanoate
• Molybdenum(IV) 2-ethylhexanoate (15% Mo)
• 15%Mo
• VXIWJTFRRIZCQJ-UHFFFAOYSA-N

• MDL： MFCD01631280
• Inchi： 1S/C8H16O2.Mo/c1-3-5-6-7(4-2)8(9)10;/h7H,3-6H2,1-2H3,(H,9,10);
• InChI Key： VXIWJTFRRIZCQJ-UHFFFAOYSA-N
• SMILES： [Mo].OC(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 235.01405
• Monoisotopic Mass: 242.020433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.11-1.15
• Flash Point: 250°F
• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Hexanoic acid,2-ethyl-, molybdenum salt (1:?)

Hexanoic Acid, 2-Ethyl-, Molybdenum Salt (1:?): A Comprehensive Overview

Hexanoic acid, 2-ethyl-, molybdenum salt (CAS No. 34041-09-3) is a unique chemical compound that has garnered attention in various scientific and industrial applications. This compound, often referred to as a molybdenum salt of 2-ethylhexanoic acid, exhibits distinctive chemical properties that make it valuable in fields such as catalysis, materials science, and organic synthesis. Recent advancements in research have further illuminated its potential uses and mechanisms of action.

The structure of hexanoic acid, 2-ethyl-, molybdenum salt consists of a molybdenum atom coordinated with a 2-ethylhexanoate ligand. This coordination gives rise to its unique electronic and steric properties, which are crucial for its catalytic activity. The compound's ability to act as a Lewis acid has been extensively studied, particularly in the context of promoting various organic reactions. Recent studies have demonstrated its effectiveness in facilitating olefin polymerization and other transition metal-catalyzed processes.

In terms of applications, molybdenum salts have been widely explored in the development of catalysts for industrial processes. For instance, the use of hexanoic acid, 2-ethyl-, molybdenum salt in olefin polymerization has shown promise due to its ability to control polymer chain growth and molecular weight distribution. This property is particularly advantageous in the production of high-performance polymers for use in automotive and aerospace industries.

Beyond catalysis, the compound has also found applications in materials science. Researchers have investigated its role in the synthesis of metal-organic frameworks (MOFs) and other hybrid materials. The coordination properties of molybdenum salts enable the formation of stable frameworks with tailored porosity and functionality, making them suitable for gas storage and separation applications.

Recent studies have delved into the environmental impact and sustainability aspects of using hexanoic acid, 2-ethyl-, molybdenum salt. Efforts are being made to optimize its synthesis and application processes to minimize waste and energy consumption. These advancements align with global trends toward greener chemistry practices.

In conclusion, hexanoic acid, 2-ethyl-, molybdenum salt (CAS No. 34041-09-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent research findings underscore its potential for further innovation in catalysis, materials science, and beyond.